Cas no 37065-86-4 (2-methyl-4-(thiomorpholin-4-yl)aniline)

• Product Name: 2-methyl-4-(thiomorpholin-4-yl)aniline
• CAS No: 37065-86-4
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• CID: 3952428
• PubChem ID: 43436182
• Update Time: 2025-05-24

2-methyl-4-(thiomorpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-4-(4-thiomorpholinyl)-
• 2-methyl-4-(thiomorpholin-4-yl)aniline
• 853-487-4
• CS-0252601
• G25878
• SCHEMBL4764677
• 2-methyl-4-thiomorpholin-4-ylaniline
• MBA06586
• 37065-86-4
• Z419010424
• AKOS009470086
• EN300-60910

• Inchi： 1S/C11H16N2S/c1-9-8-10(2-3-11(9)12)13-4-6-14-7-5-13/h2-3,8H,4-7,12H2,1H3
• InChI Key： XEJNWQFAOCDDTQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2CCSCC2)C=C1C

Computed Properties

• Exact Mass: 208.10341969Da
• Monoisotopic Mass: 208.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 2-methyl-4-(thiomorpholin-4-yl)aniline

2-Methyl-4-(Thiomorpholin-4-yl)Aniline (CAS No. 37065-86-4): A Comprehensive Overview

2-Methyl-4-(thiomorpholin-4-yl)aniline, also known by its CAS registry number 37065-86-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of aromatic amines, specifically substituted anilines, and its structure incorporates a methyl group and a thiomorpholine moiety. The combination of these functional groups imparts unique chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The thiomorpholine ring system, which is a six-membered sulfur-containing heterocycle, plays a crucial role in the compound's reactivity and stability. Recent studies have highlighted the importance of thiomorpholine derivatives in medicinal chemistry, particularly in the development of bioactive molecules. For instance, researchers have explored the potential of 2-methyl-4-(thiomorpholin-4-yl)aniline as a precursor for synthesizing novel pharmaceutical agents with anti-inflammatory and antioxidant properties.

One of the most notable advancements in the synthesis of 2-methyl-4-(thiomorpholin-4-yl)aniline involves the use of microwave-assisted techniques. These methods have significantly reduced reaction times while maintaining high yields, making them more efficient for large-scale production. Additionally, green chemistry principles have been integrated into the synthesis process, minimizing environmental impact by utilizing eco-friendly solvents and catalysts.

The chemical properties of 2-methyl-4-(thiomorpholin-4-yl)aniline are heavily influenced by its electron-donating groups. The methyl group enhances the compound's electron density, while the thiomorpholine ring contributes to its stability and solubility. These characteristics make it an ideal candidate for various chemical transformations, such as nucleophilic aromatic substitution and coupling reactions. Recent research has demonstrated its utility in constructing complex heterocyclic frameworks, which are essential components of modern drug discovery.

In terms of applications, 2-methyl-4-(thiomorpholin-4-yl)aniline has found extensive use in materials science. Its ability to form stable complexes with metal ions has led to its incorporation into advanced materials such as conductive polymers and coordination polymers. These materials exhibit promising properties for energy storage devices, sensors, and electronic devices.

Moreover, the compound's role in catalysis has garnered significant attention. Studies have shown that 2-methyl-4-(thiomorpholin-4-yl)aniline can act as an effective ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This has opened new avenues for its application in asymmetric synthesis and industrial catalysis.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 2-methyl-4-(thiomorpholin-4-yl)aniline. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its participation in various chemical reactions. These findings have facilitated the design of more efficient synthetic routes and reaction conditions.

In conclusion, 2-methyl-4-(thiomorpholin-4-yli aniline (CAS No. 37065 86 4) stands out as a multifaceted compound with immense potential across diverse chemical disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in both fundamental studies and practical applications. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical community is expected to grow further.